Cas no 444146-15-0 (1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one
• CAS No: 444146-15-0
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 6278461
• PubChem ID: 729957
• Update Time: 2025-08-02

1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one
• 1-[(2-methoxyphenoxy)acetyl]indoline
• AKOS000490482
• Z19754072
• 1-(2,3-dihydroindol-1-yl)-2-(2-methoxyphenoxy)ethanone
• 1-(indolin-1-yl)-2-(2-methoxyphenoxy)ethanone
• 444146-15-0
• Oprea1_588306
• Oprea1_304664
• F1520-0867
• SR-01000321845-1
• AN-329/11902897
• SR-01000321845

• Inchi： 1S/C17H17NO3/c1-20-15-8-4-5-9-16(15)21-12-17(19)18-11-10-13-6-2-3-7-14(13)18/h2-9H,10-12H2,1H3
• InChI Key： UGNNACXQLLXRSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)CC(N1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 283.12084340g/mol
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one

Professional Introduction to Compound with CAS No. 444146-15-0 and Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one

The compound identified by the CAS number 444146-15-0 and the product name 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a dihydroindole core and a methoxyphenyl moiety suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

Recent research in the realm of bioactive molecules has highlighted the importance of heterocyclic compounds in drug design. The dihydroindole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. Studies have demonstrated that derivatives of dihydroindole can exhibit significant pharmacological activity, including anti-inflammatory, analgesic, and neuroprotective effects. The structural features of this compound, such as the 2-methoxyphenoxy group, contribute to its ability to interact with specific enzymes and receptors, thereby influencing cellular processes.

The 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one molecule represents a sophisticated blend of functional groups that enhance its pharmacological profile. The methoxy group on the phenyl ring introduces a hydrophobic interaction site, while the ethanone moiety provides a polar interaction surface. This combination allows the compound to engage with multiple binding sites on biological targets, potentially leading to enhanced efficacy and reduced side effects. Such structural features are particularly valuable in the development of next-generation therapeutics where multitarget engagement is desired.

In the context of contemporary drug discovery, there is a growing emphasis on identifying molecules that can modulate multiple disease pathways simultaneously. The structural design of 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one aligns well with this trend. Preclinical studies have begun to explore its potential in models of neurological disorders, where modulation of neurotransmitter systems is crucial. The dihydroindole core is known to interact with serotonin receptors, which play a pivotal role in conditions such as depression and anxiety. Furthermore, the methoxyphenyl group may contribute to its ability to cross the blood-brain barrier, enhancing its therapeutic potential.

Advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one with greater accuracy. Molecular docking studies have suggested that this compound can bind effectively to various protein targets involved in inflammation and pain signaling. These findings are supported by experimental data from high-throughput screening assays, which have identified this molecule as a potent inhibitor of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Such inhibitory activity is highly relevant in the development of anti-inflammatory agents.

The synthesis of 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one presents an interesting challenge due to its complex structural architecture. Multi-step synthetic routes have been developed to construct the dihydroindole core while introducing the methoxyphenyl and ethanone functional groups at appropriate positions. Advances in synthetic methodologies have allowed for greater control over regioselectivity and stereoselectivity, ensuring that the final product possesses the desired chemical properties. These synthetic strategies are critical for producing high-purity compounds suitable for preclinical testing.

As research progresses, the therapeutic applications of 444146-15-0 and its derivatives are expected to expand into other areas beyond neurological disorders and inflammation. The unique structural features of this compound make it a versatile scaffold for further chemical modification. By exploring different substituents on the dihydroindole core and methoxyphenyl group, chemists can fine-tune its pharmacological properties to target specific diseases or conditions. This flexibility underscores the importance of investing in fundamental research to uncover novel bioactive molecules like 1-(2,3-dihydro-1H-indol-1-yl)-2-(2-methoxyphenoxy)ethan-1-one.

The integration of traditional medicinal chemistry approaches with modern biotechnological tools has accelerated the discovery pipeline for new therapeutics. Techniques such as structure-based drug design and fragment-based drug discovery are being employed to optimize lead compounds like 444146-15-0 for clinical use. These methodologies leverage computational models and experimental data to guide rational modifications that enhance potency, selectivity, and pharmacokinetic properties. Such interdisciplinary efforts are essential for translating promising candidates into viable drugs that meet regulatory standards.

In conclusion, 444146-15-0, identified by both its CAS number and product name , represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features—particularly the dihydroindole core and methoxyphenyl moiety—make it an attractive candidate for further exploration in drug discovery efforts aimed at modulating neurological disorders and inflammation-related conditions. As research continues to uncover new insights into its pharmacological profile, 444146 -15 -0 holds promise as a valuable tool for developing next-generation therapeutics that address unmet medical needs.